Cas no 477-85-0 (Obtusifolin)

Obtusifolin is a naturally occurring anthraquinone derivative, primarily isolated from plants such as Cassia obtusifolia and Senna obtusifolia. It exhibits notable biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. Structurally characterized by a hydroxyl-substituted anthraquinone core, Obtusifolin has been studied for its potential therapeutic applications, particularly in modulating oxidative stress and inflammatory pathways. Its mechanism of action involves inhibition of pro-inflammatory cytokines and free radical scavenging. With high purity and stability, Obtusifolin is suitable for research in pharmacology and biochemistry, offering a valuable tool for investigating natural product-derived bioactive compounds. Its well-defined chemical profile ensures reproducibility in experimental studies.
Obtusifolin structure
Obtusifolin structure
Product Name:Obtusifolin
CAS No:477-85-0
MF:C16H12O5
MW:284.263484954834
MDL:MFCD18452296
CID:330040
PubChem ID:3083575
Update Time:2025-10-29

Obtusifolin Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,2,8-dihydroxy-1-methoxy-3-methyl-
    • Obtusifolin
    • 1,7-Dihydroxy-8-methoxy-6-methyl-9,10-anthraquinone
    • 2,8-Dihydroxy-1-methoxy-3-methyl-9,10-anthracenedione
    • 2,8-dihydroxy-1-methoxy-3-methylanhraquinone
    • 2,8-Dihydroxy-1-methoxy-3-methyl-anthrachinon
    • 2,8-dihydroxy-1-methoxy-3-methyl-anthraquinone
    • Anthraquinone,2,8-dihydroxy-1-methoxy-3-methyl
    • Obtusifolin (anthraquinone)
    • obtusifoline
    • Anthraquinone, 2,8-dihydroxy-1-methoxy-3-methyl-
    • N2213
    • C17039
    • A14672
    • MS-24039
    • 2,8-dihydroxy-1-methoxy-3-methylanthracene-9,10-dione
    • 2,8-Dihydroxy-1-methoxy-3-methylanthraquinone
    • FT-0775673
    • CHEMBL448400
    • SCHEMBL3171011
    • Q27151380
    • DTXSID70197254
    • XO171108
    • 9,10-Anthracenedione, 2,8-dihydroxy-1-methoxy-3-methyl-
    • CS-0018619
    • 2,8-DIHYDROXY-1-METHOXY-3-METHYL-9,10-DIHYDROANTHRACENE-9,10-DIONE
    • MFCD18452296
    • CHEBI:80880
    • AKOS037514758
    • HY-N2098
    • 477-85-0
    • CCG-267293
    • s9198
    • Cassia Total Anthraquinone
    • DTXCID80119745
    • MDL： MFCD18452296
    • Inchi： 1S/C16H12O5/c1-7-6-9-12(16(21-2)13(7)18)15(20)11-8(14(9)19)4-3-5-10(11)17/h3-6,17-18H,1-2H3
    • InChI Key： NYRXUBDGDSRBGB-UHFFFAOYSA-N
    • SMILES： O(C)C1=C(C(C)=CC2C(C3C=CC=C(C=3C(C=21)=O)O)=O)O

Computed Properties

  • Exact Mass: 284.06800
  • Monoisotopic Mass: 284.06847348 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8
  • Molecular Weight: 284.26
  • XLogP3: 3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 242-243 ºC
  • Boiling Point: 528°C at 760 mmHg
  • Flash Point: 202.2±23.6 °C
  • Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
  • PSA: 83.83000
  • LogP: 2.19020
  • Vapor Pressure: No data available

Obtusifolin Security Information

Obtusifolin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Obtusifolin
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 ¥5044.92 2025-01-11
Chengdu Biopurify Phytochemicals Ltd
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SHANG HAI TAO SHU Biotechnology Co., Ltd.
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 477-85-0 99.79%
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 477-85-0 99.80%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥1798.0 2021-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
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 477-85-0 98%
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 ￥3916.00 2023-09-07
MedChemExpress
HY-N2098-5mg
Obtusifolin
 477-85-0 99.91%
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 ￥1850 2025-04-16

Obtusifolin Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:477-85-0)Obtusifolin
Order Number:A1203365
Stock Status:in Stock
Quantity:25mg/50mg/100mg/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:50
Price ($):220.0/372.0/629.0/1070.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:477-85-0)Obtusifolin
A1203365
Purity:99%/99%/99%/99%
Quantity:25mg/50mg/100mg/250mg
Price ($):220.0/372.0/629.0/1070.0
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